![molecular formula C10H13NO B6211095 2-[(propan-2-yl)amino]benzaldehyde CAS No. 103718-15-6](/img/no-structure.png)
2-[(propan-2-yl)amino]benzaldehyde
Overview
Description
2-[(propan-2-yl)amino]benzaldehyde (2PAB) is an organic chemical compound that has a wide range of applications in both scientific research and industrial processes. The compound is composed of a benzaldehyde group and a propan-2-yl amine group. It is a colorless, odorless solid that has a melting point of 210-212 °C and a boiling point of 283-284 °C. 2PAB is a versatile chemical that can be used in the synthesis of various organic compounds, as well as in the production of dyes, drugs, and other substances. In addition, it has found use in the production of pharmaceuticals, plastics, and other materials.
Scientific Research Applications
2-[(propan-2-yl)amino]benzaldehyde has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, such as polymers, dyes, and drugs. It is also used in the production of pharmaceuticals, plastics, and other materials. In addition, 2-[(propan-2-yl)amino]benzaldehyde is used in the development of new drugs and in the study of biochemical and physiological processes.
Mechanism of Action
2-[(propan-2-yl)amino]benzaldehyde is an organic chemical compound that has a wide range of applications in both scientific research and industrial processes. Its mechanism of action involves the formation of a Schiff base between the benzaldehyde group and the propan-2-yl amine group. This reaction produces a new compound that has different properties than the original components.
Biochemical and Physiological Effects
2-[(propan-2-yl)amino]benzaldehyde has been studied for its effects on biochemical and physiological processes. In particular, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmission. In addition, 2-[(propan-2-yl)amino]benzaldehyde has been found to have anti-inflammatory and anti-cancer properties. It has also been studied for its ability to reduce oxidative stress and regulate cell death.
Advantages and Limitations for Lab Experiments
2-[(propan-2-yl)amino]benzaldehyde is an effective and versatile compound that can be used in a variety of laboratory experiments. It is relatively easy to synthesize and can be used in a wide range of applications. However, it is important to note that 2-[(propan-2-yl)amino]benzaldehyde is a toxic substance and should be handled with care. In addition, it is important to note that 2-[(propan-2-yl)amino]benzaldehyde is a volatile compound and should be stored in a cool, dry place.
Future Directions
2-[(propan-2-yl)amino]benzaldehyde has a wide range of applications in both scientific research and industrial processes. In the future, research into the effects of 2-[(propan-2-yl)amino]benzaldehyde on biochemical and physiological processes could lead to new drugs and treatments. In addition, further research into the synthesis of 2-[(propan-2-yl)amino]benzaldehyde could lead to new and improved methods of synthesizing the compound. Finally, research into the use of 2-[(propan-2-yl)amino]benzaldehyde in the production of pharmaceuticals, plastics, and other materials could lead to new and improved products.
Synthesis Methods
2-[(propan-2-yl)amino]benzaldehyde can be synthesized by a two-step process. First, propan-2-yl amine is reacted with benzaldehyde in an aqueous solution. This reaction produces a propan-2-yl amine-substituted benzaldehyde, which is then reacted with an aqueous solution of hydrochloric acid. This reaction yields 2-[(propan-2-yl)amino]benzaldehyde as a white precipitate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(propan-2-yl)amino]benzaldehyde involves the reaction of 2-nitrobenzaldehyde with isopropylamine followed by reduction of the resulting imine to yield the final product.", "Starting Materials": [ "2-nitrobenzaldehyde", "isopropylamine", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: 2-nitrobenzaldehyde is reacted with isopropylamine in a solvent such as ethanol or methanol to form the imine intermediate.", "Step 2: The imine intermediate is then reduced using a reducing agent such as sodium borohydride to yield 2-[(propan-2-yl)amino]benzaldehyde.", "Step 3: The product is purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
103718-15-6 |
Product Name |
2-[(propan-2-yl)amino]benzaldehyde |
Molecular Formula |
C10H13NO |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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